Cas no 1072-89-5 (4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one
• CAS No: 1072-89-5
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00459895
• CID: 170412
• PubChem ID: 7131616
• Update Time: 2025-05-20

4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one,1,3-dihydro-4,5-dimethyl-
• 4,5-diMethyl-1,3-dihydro-2H-iMidazol-2-one
• 4,5-dimethyl-1,3-dihydroimidazol-2-one
• 4,5-Dimethyl-1,3-dihydro-imidazol-2-on
• 4,5-dimethyl-1,3-dihydro-imidazol-2-one
• 4,5-dimethyl-2-imidazolinone
• 4,5-dimethyl-4-imidazolin-2-one
• 4,5-Dimethyl-imidazolin-2-on
• 4,5-dimethylimidazolin-2-one
• HMS1733G12
• 4,5-Dimethyl-1H-imidazol-2(3H)
• 4,5-DiMethyl-1H-iMidazol-2(3H)-one
• 4,5-DIMETHYL-2,3-DIHYDRO-IMIDAZOL-2-ONE
• 4,5-dimethyl-4-imidazol-2-one
• FT-0692375
• AKOS000119210
• 4,5-dimethyl-2,3-dihydro-1H-imidazol-2-one
• J-514097
• CS-0309054
• 4,5-Dimethylimidazol-2(3H)-one
• A895647
• MFCD00459895
• EN300-15417
• 1072-89-5
• BS-36812
• SCHEMBL13556731
• Z147309784
• E78361
• DTXSID00427935
• SY157967
• 2H-Imidazol-2-one, 1,3-dihydro-4,5-dimethyl-
• ALBB-027476
• STL436132
• 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one

• MDL： MFCD00459895
• Inchi： 1S/C5H8N2O/c1-3-4(2)7-5(8)6-3/h1-2H3,(H2,6,7,8)
• InChI Key： JRKFAGHOOSDGOQ-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=C(C)N1

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1

Experimental Properties

• Density: 1.052
• PSA: 48.65000
• LogP: 0.31980

4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one

4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one: A Comprehensive Overview

4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one (CAS No. 1072-89-5) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the imidazolone family, which is known for its unique structural properties and wide-ranging applications. The molecule features a five-membered ring with two nitrogen atoms and a ketone group, making it highly reactive and suitable for diverse chemical transformations.

The imidazolone structure of this compound is characterized by its ability to act as a ligand in coordination chemistry. Recent studies have highlighted its potential in catalytic processes, particularly in asymmetric catalysis and organocatalysis. Researchers have demonstrated that 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one can effectively stabilize metal centers in transition metal complexes, enhancing their catalytic activity in reactions such as aldol additions and Michael additions. These findings underscore its importance in the development of more efficient and sustainable chemical processes.

In terms of synthesis, 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one can be prepared through various methods, including the condensation of aldehydes or ketones with ammonia derivatives. A recent study published in the *Journal of Organic Chemistry* explored a novel route involving the use of microwave-assisted synthesis to improve reaction efficiency. This approach not only reduced reaction time but also enhanced the yield of the target compound, making it more accessible for industrial applications.

The imidazolone derivative has also found applications in pharmaceuticals and agrochemicals. Its ability to form stable complexes with metal ions has led to its use in designing bioactive compounds with potential antifungal and antibacterial properties. For instance, a research team from the University of California reported that derivatives of 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one exhibited significant activity against Candida species, suggesting their potential as antifungal agents.

Moreover, the compound has been explored for its role in polymer chemistry. Its ability to act as a cross-linking agent has been leveraged in the development of novel polymeric materials with improved mechanical properties. A study published in *Macromolecules* demonstrated that incorporating 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one into polyurethane networks significantly enhanced their thermal stability and tensile strength.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic transitions that make it suitable for applications in optoelectronic devices. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 4,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one (CAS No. 1072-89